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Compound of Interest

2,3-Difluoro-4-iodophenylacetic
Compound Name:

acid
CAS No.: 887586-60-9
Cat. No.: B3043625

Get Quote

\ J

Application Note: 2,3-Difluoro-4-iodophenylacetic Acid as a Modular Scaffold in Medicinal
Chemistry

Abstract

This technical guide outlines the utility of 2,3-Difluoro-4-iodophenylacetic acid (CAS
1134335-90-8) as a high-value intermediate for drug discovery. Specifically designed for
researchers targeting kinase inhibitors (e.g., MEK/ERK pathways) and protein-protein
interaction modulators, this compound offers a rare combination of metabolic stability (via the
2,3-difluoro motif) and orthogonal reactivity (via the 4-iodo and acetic acid handles). This note
provides optimized protocols for Suzuki-Miyaura cross-coupling and amide bond formation,
ensuring high yields and reproducible scale-up.

Chemical Rationale & Pharmacophore Utility[1]

The strategic value of 2,3-difluoro-4-iodophenylacetic acid lies in its ability to address two
common failure modes in lead optimization: metabolic liability and solubility.
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» Metabolic Blockade (The Fluorine Effect): The 2,3-difluoro substitution pattern is not merely
decorative. It electronically deactivates the phenyl ring, protecting it from oxidative
metabolism (hydroxylation) by Cytochrome P450 enzymes. Furthermore, the fluorine atoms
modulate the pKa of the acetic acid tail and increase overall lipophilicity (

), enhancing membrane permeability without sacrificing solubility as drastically as chlorine or
bromine substitutions [1].

e The lodine "Handle": The iodine atom at the 4-position is a "privileged" leaving group. It
allows for highly selective Palladium-catalyzed cross-coupling reactions (Suzuki,
Sonogashira, Heck) under mild conditions that leave the carboxylic acid (or its ester) intact.
This enables the rapid construction of biaryl libraries, a cornerstone of kinase inhibitor design

2].

e The Acetic Acid "Tail": This moiety serves as a versatile linker. It can be coupled to amines to
generate peptidomimetics or cyclized to form fused ring systems (e.g., indoles or
isoquinolines) depending on the coupling partner.

Handling & Stability

» Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). The compound is light-
sensitive due to the carbon-iodine bond; amber vials are mandatory.

 Solubility: Soluble in DMSO, DMF, MeOH, and EtOAc. Limited solubility in water and non-
polar hydrocarbons (Hexane).

o Safety: Standard PPE. Avoid contact with strong oxidizers.

Synthetic Workflows & Protocols

The following protocols are designed for "Orthogonal Functionalization.” We recommend a
Protect-Couple-Deprotect strategy for maximum yield, although direct coupling on the free acid
is possible with specialized ligands.

Visualizing the Workflow
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Figure 1: Recommended synthetic workflow. The ester route (solid lines) prevents catalyst
poisoning by the free carboxylate during the Suzuki step.

Protocol A: Methyl Esterification (Protection)

Rationale: Protecting the acid prevents the formation of inhibitory Pd-carboxylate complexes
during cross-coupling.

 Dissolution: Dissolve 10.0 g (33.5 mmol) of 2,3-Difluoro-4-iodophenylacetic acid in 100
mL of anhydrous Methanol (MeOH).

o Catalysis: Add 0.5 mL of concentrated Sulfuric Acid (

) dropwise.

e Reflux: Heat to reflux (65°C) for 4 hours. Monitor by TLC (System: 20% EtOAc/Hexane;
Product

~0.6, SM
~0.1).

e Workup: Cool to RT. Concentrate in vacuo to ~20 mL. Dilute with EtOAc (100 mL) and wash
with Sat.

(2 x50 mL) and Brine (50 mL).

« |solation: Dry over

, filter, and concentrate.
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o Expected Yield: >95% (Off-white solid).
o QC Check:

NMR should show a singlet methyl peak at ~3.7 ppm.

Protocol B: Suzuki-Miyaura Cross-Coupling

Rationale: Installing the biaryl motif.[1] The use of

is preferred for its stability against air and moisture compared to

Reagents:

Substrate: Methyl 2-(2,3-difluoro-4-iodophenyl)acetate (1.0 equiv)

Boronic Acid: Aryl-boronic acid (e.g., 4-Pyridylboronic acid) (1.2 equiv)

Catalyst:

(0.05 equiv / 5 mol%)

Base:

(3.0 equiv)

Solvent: 1,4-Dioxane / Water (4:1 ratio)
Step-by-Step:

e Preparation: In a microwave vial or round-bottom flask, combine the ester substrate, boronic
acid, and base.

e Degassing (Critical): Add the solvent mixture. Sparge with Argon gas for 10 minutes. Note:
Oxygen is the primary cause of Suzuki reaction failure.

o Catalyst Addition: Add the Palladium catalyst quickly and seal the vessel under Argon.
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Reaction: Heat to 90°C for 4-12 hours (or 110°C for 30 min in a microwave reactor).

Quench: Cool to RT. Filter through a Celite pad to remove Palladium black. Wash the pad
with EtOAc.

Extraction: Wash the filtrate with water and brine. Dry organic phase over

2]

Purification: Flash Column Chromatography (Gradient: 0-50% EtOAc in Hexanes).

o Target Yield: 75-90%.

Protocol C: Amide Coupling (Linker Functionalization)

Rationale: Converting the tail into a functional handle (e.g., for PROTAC linkers or solubilizing
groups).

Reagents:
e Substrate: 2,3-Difluoro-4-iodophenylacetic acid (or the hydrolyzed biaryl acid)

Amine:

(1.1 equiv)

Coupling Agent: HATU (1.2 equiv)

Base: DIPEA (Hunig's Base) (3.0 equiv)

Solvent: DMF (Anhydrous)[3]

Step-by-Step:

 Activation: Dissolve the Acid (1.0 equiv) and HATU (1.2 equiv) in DMF (0.1 M concentration).
Add DIPEA (1.5 equiv) and stir at RT for 15 minutes. Color change to yellow/orange is
normal.

e Coupling: Add the Amine (1.1 equiv) and the remaining DIPEA (1.5 equiv).
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e Reaction: Stir at RT for 2—4 hours. Monitor by LC-MS (Acid peak disappearance).

o Workup: Dilute with EtOAc (10x reaction volume). Wash with 1N HCI (if product is not basic),
Sat.

, and
(5% aq solution) to remove DMF.
 Purification: Recrystallization or Reverse-Phase HPLC depending on polarity.

Analytical Data Summary

Property Value / Specification Notes

Darkens upon light exposure

Appearance White to off-white powder (lodine liberation)
odine liberation
Molecular Weight 298.03 g/mol
] ] Sharp melting point indicates
Melting Point 148-152°C high purit
igh purity
12.5 (s, 1H, COOH), 7.6 (m, Distinctive splitting due to F-H
1H NMR (DMSO-d6) 1H, ArH), 7.1 (M, IH,AFH),  counling

3.6 (s, 2H, CH2)

Large coupling constants (

19F NMR -115.2, -138.5 ppm
) observed
Negative mode is preferred for
Mass Spec (ESI) [M-H]- = 296.9 ] ]
carboxylic acids
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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